3-(2-hydroxy-3,4-dimethylphenyl)-N-(4-methylphenyl)-3-phenylpropanamide

• IUPAC Name: 3-(2-hydroxy-3,4-dimethylphenyl)-N-(4-methylphenyl)-3-phenylpropanamide
• InChI: InChI=1S/C24H25NO2/c1-16-9-12-20(13-10-16)25-23(26)15-22(19-7-5-4-6-8-19)21-14-11-17(2)18(3)24(21)27/h4-14,22,27H,15H2,1-3H3,(H,25,26)
• InChI Key: UULYOIMVRHDJFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC(C2=CC=CC=C2)C3=C(C(=C(C=C3)C)C)O
• Molecular Formula: C24H25NO2
• Molecular Weight: 359.5 g/mol

Description

3-(2-hydroxy-3,4-dimethylphenyl)-N-(4-methylphenyl)-3-phenylpropanamide, also known as HDMP-28, is a novel psychoactive substance that belongs to the class of synthetic cathinones. It is a highly potent stimulant that has gained popularity among drug users due to its euphoric and energizing effects. However, this chemical compound has also attracted the attention of researchers due to its potential applications in scientific research.

Mechanism of Action

3-(2-hydroxy-3,4-dimethylphenyl)-N-(4-methylphenyl)-3-phenylpropanamide acts as a potent reuptake inhibitor of dopamine and norepinephrine, leading to an increase in their extracellular concentration in the brain. This results in a stimulating effect on the central nervous system, leading to increased alertness, euphoria, and energy.
Biochemical and Physiological Effects:
The use of this compound has been associated with several biochemical and physiological effects. These include increased heart rate, blood pressure, and body temperature. It has also been shown to cause appetite suppression and insomnia.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-hydroxy-3,4-dimethylphenyl)-N-(4-methylphenyl)-3-phenylpropanamide in lab experiments include its high potency and selectivity for dopamine and norepinephrine reuptake inhibition. This makes it a valuable tool for studying the neurochemical mechanisms underlying drug addiction and abuse. However, the limitations of using this compound include its potential for abuse and toxicity. Therefore, caution should be exercised when handling and using this chemical compound in lab experiments.

Future Directions

There are several future directions for the use of 3-(2-hydroxy-3,4-dimethylphenyl)-N-(4-methylphenyl)-3-phenylpropanamide in scientific research. These include the study of its effects on other neurotransmitters in the brain, such as serotonin and gamma-aminobutyric acid (GABA). It could also be used in the study of the long-term effects of drug abuse on the brain and behavior. Additionally, this compound could be used as a template for the development of new drugs for the treatment of ADHD and narcolepsy.

Scientific Research Applications

3-(2-hydroxy-3,4-dimethylphenyl)-N-(4-methylphenyl)-3-phenylpropanamide has been used as a research tool in various scientific studies due to its ability to enhance the release of dopamine and norepinephrine in the brain. This chemical compound has been shown to have potential applications in the treatment of attention deficit hyperactivity disorder (ADHD) and narcolepsy. It has also been used in the study of the neurochemical mechanisms underlying drug addiction and abuse.